Cas no 610265-14-0 ((2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide)
(2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, 2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)-
- (2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide
-
- Inchi: 1S/C19H18N2O2/c1-3-14-7-9-17(10-8-14)21-19(22)16(13-20)11-15-5-4-6-18(12-15)23-2/h4-12H,3H2,1-2H3,(H,21,22)
- InChI Key: KTKQXMHPUMMRQE-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(CC)C=C1)(=O)C(C#N)=CC1=CC=CC(OC)=C1
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 529.6±50.0 °C at 760 mmHg
- Flash Point: 274.1±30.1 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
(2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BS-10335-100MG |
(2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide |
610265-14-0 | >95% | 100mg |
£171.07 | 2023-09-08 | |
| Key Organics Ltd | BS-10335-0.5G |
(2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide |
610265-14-0 | >95% | 0.5g |
£234.00 | 2025-02-08 | |
| Key Organics Ltd | BS-10335-1G |
(2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide |
610265-14-0 | >95% | 1g |
£383.00 | 2023-09-08 | |
| Key Organics Ltd | BS-10335-5G |
(2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide |
610265-14-0 | >95% | 5g |
£812.00 | 2023-09-08 | |
| Key Organics Ltd | BS-10335-10G |
(2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide |
610265-14-0 | >95% | 10g |
£1147.00 | 2023-09-08 |
(2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
Additional information on (2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide
Chemical Profile of (2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide (CAS No. 610265-14-0)
(2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide, identified by its CAS number 610265-14-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This acrylamide derivative exhibits a unique structural configuration, featuring a cyano group, ethyl-substituted phenyl ring, and methoxy-substituted phenyl ring, which collectively contribute to its distinct chemical properties and potential biological activities.
The compound belongs to the class of acrylamides, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of the cyano group at the 2-position of the acrylamide backbone enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Furthermore, the electron-withdrawing nature of the cyano group influences the electronic distribution across the molecule, affecting its interactions with biological targets.
Structural and Chemical Characteristics
The molecular structure of (2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide can be described as a conjugated system consisting of an acrylamide core linked to two phenyl rings. The stereochemistry of the molecule is defined by the (E) configuration at the double bond, which influences its spatial arrangement and potential binding modes with biological receptors. The ethyl group attached to the 4-position of one phenyl ring and the methoxy group at the 3-position of the other phenyl ring introduce further functional diversity, enabling various chemical modifications and biological interactions.
The compound's solubility profile is another critical aspect that determines its utility in different applications. Typically, acrylamides exhibit moderate solubility in polar organic solvents due to the presence of polar functional groups such as amides and cyano groups. This solubility characteristic makes (2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide suitable for formulation in solution-based systems, facilitating its use in drug delivery systems and biochemical assays.
Biomedical Applications and Research Insights
Recent advancements in biomedical research have highlighted the potential of acrylamide derivatives as pharmacological agents. The structural features of (2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide make it a promising candidate for further investigation in several therapeutic areas. One notable area is anti-inflammatory research, where acrylamides have shown inhibitory effects on key inflammatory pathways by modulating enzyme activities such as cyclooxygenase (COX) and lipoxygenase (LOX).
Moreover, studies have indicated that acrylamides can interact with specific protein targets involved in cell signaling pathways. For instance, modifications at the phenyl rings can alter binding affinities with receptors such as peroxisome proliferator-activated receptors (PPARs), which play a crucial role in metabolic regulation and inflammation. The cyano group's ability to engage in hydrogen bonding further enhances its potential for selective binding to biological targets.
In vitro studies have demonstrated that derivatives like (2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide exhibit cytotoxic effects against certain cancer cell lines by inducing apoptosis or inhibiting cell proliferation. The ethyl and methoxy substituents on the phenyl rings appear to contribute to these effects by modulating intracellular signaling cascades. Additionally, preliminary data suggest that this compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.
Synthetic Considerations and Industrial Relevance
The synthesis of (2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions between cyanoacetic acid derivatives and appropriate phenethylamine precursors, followed by functional group transformations such as esterification or reduction to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to enhance reaction efficiency and selectivity.
The industrial relevance of this compound lies in its versatility as a building block for more complex molecules. Pharmaceutical companies often utilize such intermediates to develop novel drug candidates with improved efficacy and reduced side effects. The structural complexity of (2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide also makes it an attractive scaffold for structure-activity relationship (SAR) studies, allowing researchers to fine-tune its properties for specific applications.
Future Directions and Emerging Research
As research in chemical biology continues to evolve, new applications for compounds like (2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide are likely to emerge. One promising direction is the development of targeted drug delivery systems where this compound can serve as a linker molecule connecting therapeutic agents to delivery vehicles such as nanoparticles or polymers. The ability to modify its structure allows for tailoring its pharmacokinetic properties, including bioavailability and tissue distribution.
Another area of interest is computational chemistry, where molecular modeling techniques can be used to predict the interactions between (2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide and biological targets. These predictions can guide experimental design and accelerate the discovery process by identifying potential lead compounds before they are synthesized. Furthermore, advancements in green chemistry principles may lead to more sustainable synthetic routes for producing this compound on an industrial scale.
In conclusion, (2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide represents a fascinating compound with significant potential in both academic research and industrial applications. Its unique structural features, coupled with recent findings from biomedical studies, position it as a valuable asset for further exploration in drug discovery and material science. As our understanding of molecular interactions continues to deepen, this compound is likely to play an increasingly important role in addressing complex scientific challenges.
610265-14-0 ((2E)-2-cyano-N-(4-ethylphenyl)-3-(3-methoxyphenyl)acrylamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)